Cas no 1805308-08-0 (2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805308-08-0
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4846015
• Update Time: 2025-05-19

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-4-3(8(11,12)13)1-5(20-9(14,15)16)6(17-4)7(18)19/h1H,2H2,(H,18,19)
• InChI Key： JFQCYMXAWWGQRC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=C(C(=O)O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805308-08-0)

2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805308-08-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, trifluoromethoxy, and trifluoromethyl substituents, which contribute to its reactivity and utility in synthetic chemistry. Its molecular structure makes it a valuable intermediate for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in fluorinated compounds and their role in modern chemistry has positioned 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid as a subject of extensive research. Fluorinated pyridines are known for their enhanced metabolic stability, lipophilicity, and bioavailability, making them ideal candidates for optimizing drug efficacy. Researchers frequently search for terms like "fluorinated pyridine synthesis", "trifluoromethyl pyridine applications", and "chloromethyl pyridine derivatives", reflecting the compound's relevance in cutting-edge scientific inquiries.

In pharmaceutical applications, this compound serves as a key building block for the synthesis of potential therapeutic agents. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. The presence of trifluoromethyl and trifluoromethoxy groups is particularly noteworthy, as these motifs are often associated with improved pharmacokinetic profiles in drug candidates. Recent studies highlight the demand for "fluorine in drug design" and "pyridine-based pharmaceuticals", underscoring the compound's alignment with current trends in medicinal chemistry.

Beyond pharmaceuticals, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid finds applications in agrochemical research. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their activity, selectivity, and environmental stability. This compound's structural features make it a promising candidate for developing next-generation herbicides and insecticides. Searches for "fluorinated agrochemicals" and "pyridine herbicides" reflect the industry's focus on innovative solutions for sustainable agriculture.

The synthesis of CAS No. 1805308-08-0 involves multi-step processes that highlight the compound's complexity and the precision required in its production. Advanced techniques such as nucleophilic substitution, fluorination reactions, and catalytic cross-coupling are often employed to achieve high yields and purity. Researchers and manufacturers frequently inquire about "pyridine derivative synthesis" and "fluorination methods", indicating the technical challenges and opportunities associated with this compound.

From a regulatory perspective, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid is subject to standard laboratory safety protocols. While not classified as hazardous under typical conditions, proper handling and storage are essential to ensure safe usage. The compound's stability and compatibility with various solvents and reagents make it a versatile tool for synthetic chemists. Queries such as "pyridine safety data" and "fluorinated compound handling" are common among professionals working with this material.

In conclusion, 2-(Chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805308-08-0) represents a critical intermediate in the development of advanced pharmaceuticals and agrochemicals. Its unique structural attributes and functional groups align with the growing demand for fluorine-containing compounds in research and industry. As scientific inquiries continue to explore "pyridine chemistry" and "fluorine applications", this compound is poised to play a pivotal role in future innovations.